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Cat. No.: S525067

CAS No.: 189940-24-7

Compound Focus: Mesopram

Get Quote

The table below summarizes the core technical data for Mesopram, compiled from chemical supplier

catalogs and scientific literature [1] [2] [3].

Property

Details

Chemical Name

Synonyms

Molecular Formula

Molecular Weight

CAS Number

Purity

Solubility

(R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-oxazolidinone [2] [3]

Daxalipram [2]

C14H19NOa4 [2] [3]

265.30 g/mol [2] (265.31 g/mol [3])

189940-24-7 [2] [3]

>98% [2] [3]

Soluble to 100 mM in DMSO and to 100 mM in ethanol [3].

Stock Solution Preparation Guidelines

Based on the solubility data, you can use the following approach to prepare a standard stock solution. This is

a general guideline, and you should optimize conditions for your specific experimental needs.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s525067?utm_src=pdf-body
https://www.smolecule.com/products/s525067?utm_src=pdf-interest
https://www.smolecule.com/products/s525067?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0165572800002654
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.rndsystems.com/products/mesopram_3053
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.rndsystems.com/products/mesopram_3053
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.rndsystems.com/products/mesopram_3053
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.rndsystems.com/products/mesopram_3053
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.rndsystems.com/products/mesopram_3053
https://www.medchemexpress.com/mesopram.html?srsltid=AfmBOooAz3dmWVGXYhhRCOsSVDY_dLIcAx8nz1yqOCXhISpR_rYEkbLt
https://www.rndsystems.com/products/mesopram_3053
https://www.rndsystems.com/products/mesopram_3053
https://www.smolecule.com/products/s525067?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Start: Determine desired concentration

'

Calculate mass of Mesopram needed
using molecular weight (265.30 g/mol)

'

(Weigh calculated mass of compound

Cfransfer to volumetric VESSED

Mix thoroughly (e.g., vortex, sonicate)
to ensure complete dissolution

Click to download full resolution via product page
Diagram illustrating the general workflow for preparing a Mesopram stock solution.

o Example Calculation: To prepare 10 mL of a 100 mM stock solution in DMSO:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
o Mass = 0.100 mol/L % 0.010 L x 265.30 g/mol = 0.2653 grams

e Storage: While specific stability data for stock solutions was not found in the search results, it is

general best practice to aliquot the stock solution into single-use vials and store it at -20°C to maintain
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stability and avoid repeated freeze-thaw cycles [2].

Known Biological Activity & Experimental Use

Mesopram is characterized as a potent and specific Phosphodiesterase 4 (PDE4) inhibitor [1] [2] [3]. The
table below outlines its key documented biological effects in experimental models, which can guide your in

vitro and in vivo study design.

Model/System Observed Effect | Key Finding Citation
Human CD4+ T Dose-dependent inhibition of IFN-y production; no suppression of IL-5  [1]

cells production [1].

Rodent EAE Ameliorates disease; reduces clinical score, inflammatory cell [1]
models infiltration, and pro-inflammatory cytokines (IFN-y, TNF-a, INOS) [1].

Murine Colitis Reduces clinical score, reverses colon shortening, and lowers colonic  [2]

IFN-y production [2].

In Vivo Effective via oral (p.0.) and intraperitoneal (i.p.) routes [2]. [2]
Administration

Inhibited by Leads to [1 TNF-a productio
(] IFN-y production
C

olitis model

Click to download full resolution via product page

Proposed signaling pathway for Mesopram's anti-inflammatory effects based on literature [1] [2].

Filling the Information Gaps
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Since a definitive commercial product datasheet with a full preparation protocol was not located, you might

consider these steps to obtain more detailed information:

e Contact Suppliers Directly: Reach out to the technical support teams of chemical suppliers like
MedChemExpress (MCE) or R&D Systems/Tocris Bioscience (the supplier cited in [3]). They often
provide detailed handling documents that are not published online.

e Search for Original Patent: Mesopram was initially developed by Schering AG [1]. The original
patent literature may contain the most comprehensive synthetic and handling information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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